Cas no 1807141-63-4 (Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate)

• Product Name: Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate
• CAS No: 1807141-63-4
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4897379
• Update Time: 2025-10-30

Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-4-5(7(10)11)3-12-8(13(15)16)6(4)9(14)17-2/h3,7H,1-2H3
• InChI Key： KYKHJCWNVKHJHW-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(C(=O)OC)=C1C)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 308
• XLogP3: 1.9
• Topological Polar Surface Area: 85

Additional information on Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate

Methyl 5-(Difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate (CAS No. 1807141-63-4): A Comprehensive Overview

Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate (CAS No. 1807141-63-4) is a novel compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural features and potential applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse biological activities and pharmaceutical properties.

The chemical structure of Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate is characterized by the presence of a pyridine ring substituted with a difluoromethyl group, a methyl group, and a nitro group, along with a carboxylate ester moiety. The combination of these functional groups imparts specific chemical and physical properties that make this compound an interesting subject for both academic research and industrial applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. The introduction of fluorine atoms into organic molecules can significantly alter their physicochemical properties, such as lipophilicity, metabolic stability, and binding affinity to biological targets. In the case of Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate, the difluoromethyl group is particularly noteworthy for its ability to enhance the compound's stability and bioavailability.

The nitro group in Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate is another key feature that contributes to its biological activity. Nitro compounds are known for their redox properties and can act as prodrugs or bioisosteres in drug design. The presence of the nitro group can influence the compound's reactivity and interaction with biological systems, making it a valuable scaffold for the development of new therapeutic agents.

The carboxylate ester moiety in Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate provides additional functional versatility. Esters are commonly used in drug design to improve solubility, stability, and pharmacokinetic properties. The methyl ester in this compound can be readily hydrolyzed under physiological conditions, potentially releasing the active carboxylic acid form, which may exhibit enhanced biological activity or reduced toxicity.

In terms of synthetic chemistry, the preparation of Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate involves several well-established synthetic routes. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylation reagent, followed by nitration and esterification steps. These synthetic methods are highly versatile and can be adapted to produce a range of structurally related compounds for further evaluation.

The biological evaluation of Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate has shown promising results in various assays. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in metabolic pathways, making it a candidate for the treatment of metabolic disorders. Additionally, preliminary data suggest that this compound may exhibit anti-inflammatory and anti-cancer properties, although further research is needed to confirm these findings.

In the context of medicinal chemistry, Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate represents an important lead compound for drug discovery efforts. Its unique structural features provide a solid foundation for structure-activity relationship (SAR) studies, which can guide the optimization of its pharmacological profile. By modifying various substituents on the pyridine ring or exploring different ester functionalities, researchers can develop more potent and selective analogs with improved therapeutic potential.

The safety profile of Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate is another critical aspect that requires thorough investigation. Preclinical studies have indicated that this compound exhibits low toxicity at therapeutic concentrations, but comprehensive toxicological assessments are necessary to ensure its safety for human use. These assessments typically include in vitro cytotoxicity tests, animal models, and long-term exposure studies to evaluate potential adverse effects.

In conclusion, Methyl 5-(difluoromethyl)-4-methyl-2-nitropyridine-3-carboxylate (CAS No. 1807141-63-4) is a promising compound with a unique combination of structural features that make it an attractive candidate for further research and development. Its potential applications in drug discovery, particularly in the areas of metabolic disorders, inflammation, and cancer therapy, warrant continued exploration by both academic researchers and pharmaceutical companies. As new insights emerge from ongoing studies, this compound may pave the way for innovative therapeutic strategies in the future.